Cas no 1222556-79-7 (4-(Chloromethyl)-1-methyl-3-(trifluoromethyl)-1H-pyrazole)

• Product Name: 4-(Chloromethyl)-1-methyl-3-(trifluoromethyl)-1H-pyrazole
• CAS No: 1222556-79-7
• MF: C₆H₆ClF₃N₂
• MW: 198.573450565338
• MDL: MFCD21647876
• CID: 4457190
• PubChem ID: 68600457
• Update Time: 2025-10-31

4-(Chloromethyl)-1-methyl-3-(trifluoromethyl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 4-(Chloromethyl)-1-methyl-3-(trifluoromethyl)-1H-pyrazole
• 4-(ChloroMethyl)-1-Methyl-3-trifluoroMethyl-1H-pyrazole
• 1H-Pyrazole, 4-(chloromethyl)-1-methyl-3-(trifluoromethyl)-
• SCHEMBL3332657
• 1222556-79-7
• URMGRONUSBJXQG-UHFFFAOYSA-N
• AKOS026723831
• 4-(chloromethyl)-1-methyl-3-(trifluoromethyl)pyrazole
• G50228
• F2198-4860
• CS-0442955
• EN300-1221748
• XYB55679
• 972-601-4

• MDL： MFCD21647876
• Inchi： 1S/C6H6ClF3N2/c1-12-3-4(2-7)5(11-12)6(8,9)10/h3H,2H2,1H3
• InChI Key： URMGRONUSBJXQG-UHFFFAOYSA-N
• SMILES： ClCC1=CN(C)N=C1C(F)(F)F

Computed Properties

• Exact Mass: 198.0171604g/mol
• Monoisotopic Mass: 198.0171604g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 17.8Ų

Additional information on 4-(Chloromethyl)-1-methyl-3-(trifluoromethyl)-1H-pyrazole

Introduction to 4-(Chloromethyl)-1-methyl-3-(trifluoromethyl)-1H-pyrazole (CAS No. 1222556-79-7)

4-(Chloromethyl)-1-methyl-3-(trifluoromethyl)-1H-pyrazole is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical and chemical research due to its unique structural properties and potential applications. This compound, identified by the CAS number 1222556-79-7, belongs to the pyrazole class, which is well-known for its broad spectrum of biological activities. The presence of a chloromethyl group and a trifluoromethyl substituent in its molecular structure imparts distinct reactivity and functionality, making it a valuable scaffold for further chemical modifications and drug discovery efforts.

The chloromethyl moiety in 4-(Chloromethyl)-1-methyl-3-(trifluoromethyl)-1H-pyrazole serves as a versatile handle for introducing various functional groups through nucleophilic substitution reactions. This feature has been exploited in synthetic chemistry to develop novel derivatives with enhanced pharmacological properties. Additionally, the trifluoromethyl group, known for its ability to modulate metabolic stability and binding affinity, adds another layer of complexity and utility to this compound. Such structural elements are frequently incorporated into drug candidates to improve their bioavailability and target specificity.

In recent years, there has been a surge in research focused on developing new therapeutic agents with improved efficacy and reduced side effects. 4-(Chloromethyl)-1-methyl-3-(trifluoromethyl)-1H-pyrazole has emerged as a promising intermediate in the synthesis of bioactive molecules targeting various diseases. For instance, studies have demonstrated its potential in the development of compounds with antimicrobial and anti-inflammatory properties. The pyrazole core is particularly noteworthy, as it is a privileged scaffold in medicinal chemistry, frequently appearing in drugs approved by regulatory agencies worldwide.

The incorporation of fluorine atoms, such as in the trifluoromethyl group, is a common strategy to enhance the pharmacokinetic profile of drug candidates. Fluorinated compounds often exhibit increased lipophilicity, reduced metabolic clearance, and improved binding interactions with biological targets. This has led to extensive exploration of fluorinated pyrazoles in both academic and industrial research settings. The specific combination of a chloromethyl group and a trifluoromethyl substituent in 4-(Chloromethyl)-1-methyl-3-(trifluoromethyl)-1H-pyrazole makes it an intriguing candidate for further derivatization and optimization.

One of the most compelling aspects of this compound is its potential as a building block for more complex molecules. The reactivity of the chloromethyl group allows for facile coupling with nucleophiles such as amines, alcohols, and thiols, enabling the rapid construction of diverse libraries of derivatives. These derivatives can then be screened for biological activity across multiple targets. The presence of the trifluoromethyl group ensures that any resulting compounds retain favorable pharmacokinetic characteristics, making this approach particularly attractive for drug development.

Recent advancements in computational chemistry have further enhanced the utility of 4-(Chloromethyl)-1-methyl-3-(trifluoromethyl)-1H-pyrazole as a starting material. Molecular modeling studies have been conducted to predict the binding modes of this compound and its derivatives to various biological targets. These simulations have provided valuable insights into how structural modifications can be made to improve potency and selectivity. Such computational approaches are becoming increasingly integral to modern drug discovery pipelines, allowing researchers to design more effective molecules with fewer experimental trials.

The synthesis of 4-(Chloromethyl)-1-methyl-3-(trifluoromethyl)-1H-pyrazole itself presents an interesting challenge due to the need to handle reactive functional groups under controlled conditions. However, recent methodologies have streamlined this process, making it more accessible to synthetic chemists. For example, palladium-catalyzed cross-coupling reactions have been employed to introduce the desired substituents efficiently. These advances in synthetic techniques have lowered barriers to entry for researchers exploring this compound as a lead molecule.

In conclusion, 4-(Chloromethyl)-1-methyl-3-(trifluoromethyl)-1H-pyrazole (CAS No. 1222556-79-7) represents a fascinating example of how structural features can dictate biological activity and pharmacokinetic properties. Its unique combination of a chloromethyl group and a trifluoromethyl substituent makes it a versatile intermediate for drug discovery efforts targeting various therapeutic areas. As research continues to uncover new applications for this compound, it is likely to remain a cornerstone in medicinal chemistry innovation.